![molecular formula C14H18N2O2 B2544885 tert-Butyl (1-methyl-1H-indol-3-yl)carbamate CAS No. 933800-38-5](/img/structure/B2544885.png)
tert-Butyl (1-methyl-1H-indol-3-yl)carbamate
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Description
Tert-butyl (1-methyl-1H-indol-3-yl)carbamate is a synthetic compound with a wide range of applications in the scientific research and industrial fields. It is commonly referred to as t-butylcarbamate or tBCA and is a derivative of the amino acid tryptophan. It is a white, odorless powder with a melting point of 69-71°C and a boiling point of 150-152°C. tBCA has a variety of uses, including its use as a synthetic intermediate in the production of pharmaceuticals, as a catalyst in organic synthesis, and as a reagent in the synthesis of other compounds. It has also been used in the development of new drug candidates, as a ligand in enzyme-catalyzed reactions, and as a tool in the study of enzyme structure and function.
Scientific Research Applications
Structural Characterization and Analysis
- Carbamate Derivatives Analysis : The carbamate derivatives, including tert-butyl 3-methyl-1-(3-m-tolylselenoureido)butan-2-yl carbamate, have been synthesized and characterized using X-ray diffraction. This research highlights the assembly of molecules connected through hydrogen bonds and displays pseudo symmetry at a local level, forming structures with multiple molecules in the asymmetric unit (Das et al., 2016).
Molecular Interactions and Bonding
- Hydrogen and Halogen Bonds on Carbonyl : tert-Butyl carbamate derivatives are part of an isostructural family of compounds, showing interactions involving bifurcated N—H⋯O hydrogen bond and C—X⋯O halogen bond with the carbonyl group (Baillargeon et al., 2017).
Chemical Synthesis and Applications
- Synthesis of Deaza-Analogues : Substituted ethyl 1-[(tert-butoxycarbonyl)amino]-2-methyl-5-(1-methyl-1H-indol-3-yl)-4-[(1-methyl-1H-indol-3-yl)carbonyl]-1H-pyrrole-3-carboxylates were prepared, which are deazaanalogues of the bis-indole alkaloid topsentin. This research involved a one-pot reaction highlighting the potential for complex chemical synthesis (Carbone et al., 2013).
- Diels‐Alder Reaction : The compound tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate was used in a study focusing on the Diels‐Alder reaction, indicating its role in complex organic synthesis (Padwa et al., 2003).
Bioactive Compound Development
- Efflux Pump Inhibitors : The synthesis of tert-butyl carbamate derivatives has been explored for developing inhibitors of the Staphylococcus aureus NorA efflux pump. This application demonstrates the compound's potential in medicinal chemistry (Héquet et al., 2014).
- Omisertinib Intermediate Synthesis : tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is an important intermediate in the synthesis of biologically active compounds like omisertinib (AZD9291), showcasing its role in pharmaceutical development (Zhao et al., 2017).
Advanced Material Synthesis
- Polyheterocyclic Compounds Based on Chalcones : Methyl N-{4-[2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetyl]phenyl}carbamate and related compounds were synthesized, indicating potential applications in the creation of advanced materials (Velikorodov et al., 2019).
properties
IUPAC Name |
tert-butyl N-(1-methylindol-3-yl)carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-14(2,3)18-13(17)15-11-9-16(4)12-8-6-5-7-10(11)12/h5-9H,1-4H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFQKWCNYWCUWSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CN(C2=CC=CC=C21)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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